Cas no 688336-23-4 (N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-23-4
• MF: C₂₀H₁₇ClF₃N₃O₂S
• MW: 455.881092786789
• CID: 6511458
• Update Time: 2025-07-17

N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C20H17ClF3N3O2S/c1-2-29-15-6-4-14(5-7-15)27-10-9-25-19(27)30-12-18(28)26-17-11-13(20(22,23)24)3-8-16(17)21/h3-11H,2,12H2,1H3,(H,26,28)
• InChI Key： YXTKGHYXVJTIGG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)CSC1N(C2=CC=C(OCC)C=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-23-4): An Overview

N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-23-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CAS 688336-23-4, is characterized by its intricate molecular framework, which includes a chlorinated and trifluoromethylated phenyl group, an imidazole moiety, and an acetamide functional group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is particularly noteworthy due to the presence of multiple functional groups that can interact with various biological targets. The chlorinated and trifluoromethylated phenyl groups are known for their ability to enhance lipophilicity and metabolic stability, while the imidazole moiety is often associated with antifungal and antiviral properties. The acetamide functional group, on the other hand, can improve solubility and bioavailability, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of CAS 688336-23-4 in various therapeutic areas. One of the most significant areas of research has been its activity against fungal infections. A study published in the Journal of Medicinal Chemistry demonstrated that N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibited potent antifungal activity against a range of clinically relevant fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, CAS 688336-23-4 has also shown promise in the treatment of viral infections. Research conducted at the University of California, San Francisco, found that this compound effectively inhibited the replication of several RNA viruses, including influenza A and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral entry into host cells and to inhibit viral RNA synthesis.

The pharmacokinetic properties of N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have been extensively studied to understand its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of CAS 688336-23-4. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans.

The potential applications of N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4 ethoxyphenyl)-1H-imidazol 2 ylsulfanyl}acetamide extend beyond antifungal and antiviral therapies. Ongoing research is exploring its use in other areas, such as cancer treatment and neurodegenerative diseases. For instance, preliminary studies have shown that this compound can induce apoptosis in certain cancer cell lines, suggesting its potential as an anticancer agent.

In conclusion, N 2 chloro 5 (trifluoromethyl)phenyl 2 {1 (4 ethoxyphenyl) 1H imidazol 2 ylsulfanyl}acetamide (CAS No. 688336 23 4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.